Cas no 124393-64-2 (1-(2-propan-2-yloxyphenyl)ethanol)

• Product Name: 1-(2-propan-2-yloxyphenyl)ethanol
• CAS No: 124393-64-2
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• MDL: MFCD11520995
• CID: 5206731
• Update Time: 2026-03-06

1-(2-propan-2-yloxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-iso-Propoxyphenyl)ethanol
• 1-(2-Isopropoxyphenyl)ethan-1-ol
• starbld0012925
• 1-(2-propan-2-yloxyphenyl)ethanol

• MDL： MFCD11520995
• Inchi： 1S/C11H16O2/c1-8(2)13-11-7-5-4-6-10(11)9(3)12/h4-9,12H,1-3H3
• InChI Key： SQIRSCVITFKGIX-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=CC=CC=1C(C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 145
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(2-propan-2-yloxyphenyl)ethanol

Comprehensive Overview of 1-(2-propan-2-yloxyphenyl)ethanol (CAS No. 124393-64-2): Properties, Applications, and Industry Insights

1-(2-propan-2-yloxyphenyl)ethanol (CAS No. 124393-64-2) is an organic compound with a molecular formula of C11H16O2. This aromatic alcohol derivative is characterized by its unique structural features, combining a phenyl ring with an isopropoxy group and a hydroxyl-bearing ethyl side chain. The compound's molecular weight of 180.24 g/mol and its lipophilic nature make it particularly interesting for various industrial applications, especially in the fields of flavor and fragrance chemistry, pharmaceutical intermediates, and specialty chemicals.

Recent trends in green chemistry and sustainable synthesis have brought renewed attention to compounds like 1-(2-propan-2-yloxyphenyl)ethanol. Researchers are particularly interested in its potential as a bio-based intermediate, with studies focusing on catalytic hydrogenation methods for its production. The compound's stereochemistry also makes it relevant to asymmetric synthesis applications, a hot topic in modern organic chemistry. Analytical techniques such as HPLC purity analysis and GC-MS characterization are commonly employed to verify the quality of this material.

The physicochemical properties of 1-(2-propan-2-yloxyphenyl)ethanol contribute to its versatility. With a boiling point typically ranging between 250-260°C and moderate water solubility, the compound exhibits ideal characteristics for use in cosmetic formulations and personal care products. Its odor profile, often described as floral with woody undertones, has attracted attention from perfumery experts seeking novel aromatic components. The compound's stability under various pH conditions further enhances its utility across different applications.

In the pharmaceutical industry, 1-(2-propan-2-yloxyphenyl)ethanol serves as a valuable chiral building block for drug development. Its structure makes it particularly useful in creating β-blocker analogs and other biologically active molecules. Current research explores its potential in drug delivery systems, especially in enhancing the bioavailability of certain therapeutic compounds. The growing demand for custom synthesis services has increased interest in this compound's scale-up production methods.

From a regulatory perspective, 1-(2-propan-2-yloxyphenyl)ethanol is generally regarded as safe for its intended uses when handled properly. Manufacturers typically provide detailed technical data sheets and safety guidelines for proper storage and handling. The compound's environmental fate has been studied, showing favorable biodegradation characteristics that align with current eco-friendly chemistry initiatives.

The market analysis for 1-(2-propan-2-yloxyphenyl)ethanol reveals growing demand across multiple sectors. In the flavor and fragrance industry, it serves as a fixative agent and aroma modifier. The cosmetics sector values it for its emollient properties and solubility enhancement capabilities. With increasing focus on natural identical compounds, this synthetic molecule offers cost-effective alternatives to rare natural extracts.

Recent advancements in process chemistry have improved the synthetic routes to 1-(2-propan-2-yloxyphenyl)ethanol, making production more atom-economical and energy-efficient. Modern flow chemistry techniques and continuous processing methods are being adapted for its manufacture, addressing the industry's need for sustainable production practices. These developments align with the broader movement toward green manufacturing in the chemical sector.

Quality control of 1-(2-propan-2-yloxyphenyl)ethanol typically involves rigorous spectroscopic analysis, including NMR characterization and FTIR verification. The compound's isomeric purity is particularly important for applications requiring specific stereochemical configurations. Standard specifications often include parameters for residual solvents, heavy metal content, and moisture levels to ensure consistency across batches.

Future research directions for 1-(2-propan-2-yloxyphenyl)ethanol may explore its potential in material science applications, particularly as a monomer for specialty polymers. Its aromatic structure suggests possible utility in liquid crystal formulations or as a plasticizer component. The compound's structure-activity relationships continue to be investigated for novel biological applications, keeping it relevant in cutting-edge chemical research.